Cas no 34859-64-8 (ethyl 5-imino-2,5-dihydro-1,2-oxazole-4-carboxylate)

• Product Name: ethyl 5-imino-2,5-dihydro-1,2-oxazole-4-carboxylate
• CAS No: 34859-64-8
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD00014093
• CID: 323228
• PubChem ID: 329765144
• Update Time: 2025-04-19

ethyl 5-imino-2,5-dihydro-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminoisoxazole-4-carboxylate
• Ethyl 5-Amino-4-isoxazolecarboxylate
• 4-Isoxazolecarboxylicacid, 5-amino-, ethyl ester
• 5-Amino-4-Isoxazolecarboxylic Acid Ethyl Ester
• 5-Amino-isoxazole-4-carboxylic acid ethyl ester
• 5-AMINOISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-amino-1,2-oxazole-4-carboxylate
• 2-Amino-3-carboethoxyisoxazole
• 5-Amino-4-ethoxycarbonyl-isoxazol
• 5-Amino-isoxazol-4-carbonsaeure-aethylester
• ethyl 5-amino-4-isoxazolecarboxylate(SALTDATA: FREE)
• ethyl 5-amino-isoxazole-4-carboxylate
• F2124-0437
• 4-Isoxazolecarboxylic acid, 5-amino-, ethyl ester
• PubChem15536
• Ethyl 5 - aminoisoxazole - 4 - carboxylate
• 5-amino-4-carboethoxyisoxazole
• 5-Amino-4-ethoxycarbonylisoxazole
• H
• ethyl 5-imino-2,5-dihydro-1,2-oxazole-4-carboxylate

• MDL： MFCD00014093
• Inchi： 1S/C6H8N2O3/c1-2-10-6(9)4-3-8-11-5(4)7/h3H,2,7H2,1H3
• InChI Key： HKXQLDZBVOTKEJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NOC=1N)=O)CC

Computed Properties

• Exact Mass: 156.05300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-75 °C
• Boiling Point: 288.3±20.0 ºC (760 Torr),
• Flash Point: 128.2±21.8 ºC,
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 78.35000
• LogP: 1.01470

ethyl 5-imino-2,5-dihydro-1,2-oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD102338)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles